Cas no 106344-89-2 (1-nitroso-3-phenyl-1-(pyridin-3-ylmethyl)urea)

• Product Name: 1-nitroso-3-phenyl-1-(pyridin-3-ylmethyl)urea
• CAS No: 106344-89-2
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 1175702
• PubChem ID: 13634194
• Update Time: 2025-04-20

1-nitroso-3-phenyl-1-(pyridin-3-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-nitroso-3-phenyl-1-(pyridin-3-ylmethyl)urea
• 106344-89-2
• N-Nitroso-N'-phenyl-N-[(pyridin-3-yl)methyl]urea
• DTXSID10545513

• Inchi： 1S/C13H12N4O2/c18-13(15-12-6-2-1-3-7-12)17(16-19)10-11-5-4-8-14-9-11/h1-9H,10H2,(H,15,18)
• InChI Key： UJIUVDKYCSGEGS-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N(CC1C=NC=CC=1)N=O

Computed Properties

• Exact Mass: 256.09616
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.66
• LogP: 2.81070